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Compound of Interest

Compound Name: (Z)-Non-6-en-1-ol

Cat. No.: B15600035 Get Quote

An In-depth Technical Guide to the Health and Safety of (Z)-Non-6-en-1-ol

This guide provides comprehensive health and safety information for (Z)-Non-6-en-1-ol,
intended for researchers, scientists, and professionals in drug development. It covers physical

and chemical properties, hazard identification, handling procedures, and emergency measures.

Chemical and Physical Properties
(Z)-Non-6-en-1-ol is a fatty alcohol with a characteristic melon-like odor.[1][2] It is found in

muskmelon and watermelon and is used as a flavoring agent and in cosmetics.[1] The following

tables summarize its key physical and chemical properties.

Table 1: Physical Properties
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Property Value Source

Appearance
Colorless to pale yellow clear

liquid
[2][3]

Odor

Powerful, fresh, green, melon,

waxy, honeydew, cantaloupe,

cucumber

[1][2][4]

Boiling Point 115 °C @ 20 mmHg [1][2][4]

Flash Point
> 200.0 °F (> 93.3 °C) Closed

Cup
[5][6]

Density 0.844 - 0.851 g/mL at 25 °C [1][6]

Refractive Index 1.448 - 1.450 @ 20 °C [1][4]

Solubility

Insoluble in water; soluble in

alcohol, fixed oils, paraffin oil,

propylene glycol

[1][2]

Vapor Pressure 0.077700 mm/Hg @ 25.00 °C [4]

Vapor Density >1 [4]

Table 2: Chemical Identifiers and Molecular Properties

Property Value Source

IUPAC Name (Z)-non-6-en-1-ol [1]

Synonyms
cis-6-Nonen-1-ol, (Z)-6-Nonen-

1-ol
[1][2]

CAS Number 35854-86-5 [1][2][3]

Molecular Formula C9H18O [1]

Molecular Weight 142.24 g/mol [1]

logP (o/w) 3.01 [4]
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Health and Safety Data
GHS Classification and Hazard Identification
According to a significant number of reports provided to the ECHA C&L Inventory, (Z)-Non-6-
en-1-ol does not meet the criteria for GHS hazard classification.[1] However, it is crucial to note

that some safety data sheets indicate that the substance consists of components with unknown

acute oral, dermal, and inhalation toxicity.[5] Therefore, it should be handled with the care

accorded to all laboratory chemicals.

Table 3: GHS Hazard Information

GHS Classification Statement Source

Hazard Statement Not Classified [1]

Precautionary Statement None found [3]

Toxicological Information
Detailed toxicological studies for (Z)-Non-6-en-1-ol are not readily available in the public

domain. One safety data sheet explicitly states that it is composed of component(s) of unknown

acute oral, dermal, and inhalation toxicity.[5] The lack of comprehensive toxicological data

necessitates a cautious approach to handling.

Acute Toxicity: Not known.[5]

Skin Contact: No adverse effects are expected.[5]

Eye Contact: Direct contact may cause temporary irritation.[5]

Inhalation: No adverse effects due to inhalation are expected.[5]

Ingestion: Expected to be a low ingestion hazard.[5]

Respiratory or Skin Sensitization: Not a respiratory sensitizer.[5]

Aspiration Hazard: Not an aspiration hazard.[5]
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Experimental Protocols
Specific experimental protocols for the toxicological assessment of (Z)-Non-6-en-1-ol are not

detailed in the available literature. Standard OECD guidelines for testing of chemicals would be

the presumed methodology for any formal toxicological evaluation. These would include:

Acute Oral Toxicity: OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or

OECD 423 (Acute Oral Toxicity - Acute Toxic Class Method).

Acute Dermal Toxicity: OECD Guideline 402 (Acute Dermal Toxicity).

Acute Inhalation Toxicity: OECD Guideline 403 (Acute Inhalation Toxicity).

Skin Irritation/Corrosion: OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

Eye Irritation/Corrosion: OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Handling and Storage
Safe Handling Procedures
Given the unknown aspects of its toxicology, standard laboratory precautions should be strictly

followed.

Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood. Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[7]

Respiratory Protection: Not required under normal use with adequate ventilation.[8] In

case of aerosol formation or insufficient ventilation, use a NIOSH/MSHA approved

respirator.[9]
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General Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

work areas. Change contaminated clothing.[8]

Storage Conditions
Store in a tightly closed container in a dry and well-ventilated place.

Keep away from heat, sparks, open flames, and other ignition sources.[10]

Store away from incompatible materials such as strong oxidizing agents.[7]

The recommended storage class is for combustible liquids.[6]

Emergency Procedures
Spill Response:

Small Spills: Wipe up with absorbent material (e.g., cloth, fleece).[5]

Large Spills: Stop the flow of material if safe to do so. Dike the spilled material. Absorb

with inert material such as dry clay, sand, or vermiculite and place into containers for

disposal.[5] The product is immiscible with water and will spread on the surface.[5]

First-Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, oxygen may be necessary. Call a

physician if symptoms develop or persist.[5]

Skin Contact: Take off immediately all contaminated clothing. Wash skin thoroughly with

soap and water. Get medical attention if irritation develops.[5]

Eye Contact: Promptly wash eyes with plenty of water while lifting the eyelids. Remove

contact lenses if present and easy to do. Get medical attention if irritation develops.[5]

Ingestion: Call a physician or poison control center immediately. Rinse mouth with water

(only if the person is conscious). Do not induce vomiting.[5]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: No limitations are given for this substance.[8]

Specific Hazards: Vapors are heavier than air and may spread along floors.[8] Containers

may explode when heated.[9]
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Hazard Profile

(Z)-Non-6-en-1-ol

GHS Classification:
Not Classified

Acute Toxicity (Oral, Dermal, Inhalation):
Data Lacking / Unknown

Eye Irritation:
Potential for temporary irritation

Flammability:
Combustible Liquid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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